Cas no 173484-92-9 (3,3',4',5,5',7-Hexahydroxyflavan; (2R,3R)-form, 3-O-(4-Hydroxy-3,5-dimethoxybenzoyl))

3,3',4',5,5',7-Hexahydroxyflavan; (2R,3R)-form, 3-O-(4-Hydroxy-3,5-dimethoxybenzoyl) structure
173484-92-9 structure
3,3',4',5,5',7-Hexahydroxyflavan; (2R,3R)-form, 3-O-(4-Hydroxy-3,5-dimethoxybenzoyl)
173484-92-9
C24H22O11
486.424888134003
6641161

3,3',4',5,5',7-Hexahydroxyflavan; (2R,3R)-form, 3-O-(4-Hydroxy-3,5-dimethoxybenzoyl) Properties

Names and Identifiers

    • QAXISZJBSORHRN-UHFFFAOYSA-N
    • 1S/C24H22O11/c1-32-18-5-11(6-19(33-2)22(18)30)24(31)35-20-9-13-14(26)7-12(25)8-17(13)34-23(20)10-3-15(27)21(29)16(28)4-10/h3-8,20,23,25-30H,9H2,1-2H3
    • COC1C(O)=C(OC)C=C(C(OC2C(C3C=C(O)C(O)=C(O)C=3)OC3C(=C(C=C(C=3)O)O)C2)=O)C=1

Computed Properties

  • 6
  • 11
  • 35
  • 2.5

3,3',4',5,5',7-Hexahydroxyflavan; (2R,3R)-form, 3-O-(4-Hydroxy-3,5-dimethoxybenzoyl) Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Solvents: Diethyl ether ;  3.5 h, -50 °C
1.2 Reagents: Acetic acid
Reference
Synthesis of methyl derivatives of epigallocatechin gallate (EGCg) and their stabilities
Yanase, Emiko; et al, ITE Letters on Batteries, 2005, 6(1), 34-37

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Magnesium chloride ,  Adenosine, 5′-[(3-amino-3-carboxypropyl)methylsulfonio]-5′-deoxy-, inner salt Solvents: Water ;  1 h, pH 7.5, 35 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Analysis on the EGCG methylated derivatives produced from EGCG catalyzed by EGCG-O-methyltransferase
Lu, Haipeng; et al, Chaye Kexue, 2012, 32(2), 100-106

3,3',4',5,5',7-Hexahydroxyflavan; (2R,3R)-form, 3-O-(4-Hydroxy-3,5-dimethoxybenzoyl) Raw materials

3,3',4',5,5',7-Hexahydroxyflavan; (2R,3R)-form, 3-O-(4-Hydroxy-3,5-dimethoxybenzoyl) Preparation Products

3,3',4',5,5',7-Hexahydroxyflavan; (2R,3R)-form, 3-O-(4-Hydroxy-3,5-dimethoxybenzoyl) Related Literature

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